Cas no 68301-12-2 (1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-)

1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- structure
68301-12-2 structure
Product Name:1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
CAS No:68301-12-2
MF:C10H11N3
MW:173.214441537857
CID:1726607
Update Time:2024-11-27

1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 1,3-dimethyl-5-phenyl-
    • Inchi: 1S/C10H11N3/c1-8-11-10(13(2)12-8)9-6-4-3-5-7-9/h3-7H,1-2H3
    • InChI Key: RLBLAYDWERJPDV-UHFFFAOYSA-N
    • SMILES: N1(C)C(C2=CC=CC=C2)=NC(C)=N1

Computed Properties

  • Exact Mass: 173.09543

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Melting Point: 72 °C (sublm)
  • Boiling Point: 340.9±25.0 °C(Predicted)
  • PSA: 30.71
  • pka: 3.47±0.10(Predicted)
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